1-(4-Chlorophenyl)-3-(4-phenoxyanilino)-1-propanone

• IUPAC Name: 1-(4-chlorophenyl)-3-(4-phenoxyanilino)propan-1-one
• InChI: InChI=1S/C21H18ClNO2/c22-17-8-6-16(7-9-17)21(24)14-15-23-18-10-12-20(13-11-18)25-19-4-2-1-3-5-19/h1-13,23H,14-15H2
• InChI Key: BJGGLSIMYFRCEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NCCC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H18ClNO2
• Molecular Weight: 351.8 g/mol

Description

1-(4-Chlorophenyl)-3-(4-phenoxyanilino)-1-propanone, more commonly referred to as CPAP, is an organic compound with a wide range of uses in scientific research. It is a white, crystalline solid that is soluble in water and has a melting point of approximately 160°C. CPAP is widely used in the synthesis of various compounds, including pharmaceuticals, and has been the subject of numerous scientific studies. In

Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

1-(4-Chlorophenyl)-3-(4-phenoxyanilino)-1-propanone has been explored in the context of molecular docking and quantum chemical calculations. The molecular structure and spectroscopic data have been analyzed through density functional theory (DFT) calculations, providing insights into the molecule's geometry, vibrational spectra, and intramolecular charge transfer. This analysis has significant implications for understanding the molecule's interaction with biological targets, as indicated by molecular docking results (Viji et al., 2020).

Potential Cytotoxic Agents

The compound has been considered as a precursor for potential potent cytotoxic agents. Synthetic routes have been explored for derivatives of this compound, demonstrating its utility in creating new compounds with potential biological activity (Mete et al., 2007).

Synthesis and Characterization of Derivatives

The synthesis and characterization of novel phenolic 1-aryl-3-arylamino-1-propanones, which include derivatives of the base compound, have been conducted. The installment of phenolic moieties and the exploration of their properties highlight the compound's versatility in chemical synthesis (Roman, 2017).

Enzymatic Resolution and Enantioselectivity

The compound has been used as a substrate in enzymatic resolution processes. The enantioselective acylation of derivatives, mediated by specific lipases, indicates its potential in chiral chemistry and the synthesis of enantiomerically pure compounds (Miyazawa et al., 2001).

Crystal Structure Analysis

Detailed structural analyses have been performed on various derivatives of this compound. These studies, using methods such as single-crystal X-ray diffraction, reveal intricate details about the molecular geometry, intermolecular interactions, and the stability of crystal packing (Shi et al., 2005).